Cas no 1220030-45-4 (N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride)

• Product Name: N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride
• CAS No: 1220030-45-4
• MF: C₁₂H₂₈Cl₂N₂
• MW: 271.270121574402
• CID: 4688117
• Update Time: 2025-07-16

N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-(3-piperidinyl)ethyl]-1-butanaminedihydrochloride
• n-methyl-n-[2-(3-piperidinyl)ethyl]-1-butanamine dihydrochloride
• butyl(methyl)[2-(piperidin-3-yl)ethyl]amine dihydrochloride
• N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride

• Inchi： 1S/C12H26N2.2ClH/c1-3-4-9-14(2)10-7-12-6-5-8-13-11-12;;/h12-13H,3-11H2,1-2H3;2*1H
• InChI Key： VIOIGJMNMDXQNR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(C1)CCN(C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 136
• Topological Polar Surface Area: 15.3

Additional information on N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride

Introduction to N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride (CAS No: 1220030-45-4)

N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride, a compound with the chemical formula C₁₂H₂₀N₂.HCl₂, is a derivative of piperidine and has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1220030-45-4, has been the subject of extensive studies aimed at elucidating its pharmacological effects and exploring its therapeutic applications.

The molecular structure of N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride features a piperidine ring, which is a six-membered heterocyclic compound containing one nitrogen atom. This nitrogen atom is substituted with an ethyl group and a methyl group, further modified by an amine function at the 2-position. The presence of these functional groups contributes to the compound's ability to interact with various biological targets, making it a promising candidate for drug development.

In recent years, there has been a growing interest in exploring the potential of piperidine derivatives as pharmacological agents. Piperidine-based compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The specific modifications in the structure of N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride are designed to enhance its binding affinity and selectivity towards certain receptors or enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical molecules. The amine and piperidine functionalities provide reactive sites that can be further modified through various chemical reactions, allowing for the creation of novel drug candidates with tailored properties. This flexibility makes N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride a valuable building block in medicinal chemistry.

Recent studies have begun to uncover the biological activities of N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. For instance, its interaction with dopamine receptors has been investigated for potential applications in treating conditions such as Parkinson's disease and schizophrenia. Additionally, its ability to modulate other neurotransmitter systems may open up avenues for addressing cognitive impairments and mood disorders.

The pharmacokinetic properties of N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride are also under scrutiny. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary data indicate that the compound exhibits moderate solubility in water and lipids, suggesting it may have favorable pharmacokinetic characteristics for oral administration.

In vitro studies have provided valuable insights into the mechanism of action of N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride. These studies have focused on its interactions with target proteins and enzymes, as well as its ability to modulate signaling pathways. For example, researchers have observed that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation. This finding underscores its potential as an anti-cancer agent and warrants further investigation into its role in oncology research.

The synthesis of N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride involves a series of well-defined chemical steps that require precise control over reaction conditions. The process typically begins with the preparation of key intermediates such as 3-piperidinemethanol, which is then functionalized to introduce the desired substituents. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve high yields and purity levels.

The quality control of N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride is paramount to ensure its suitability for pharmaceutical applications. Analytical methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are used to confirm the identity and purity of the compound. These rigorous quality control measures help guarantee that the final product meets the stringent standards required for clinical use.

The future prospects for N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging cutting-edge technologies such as computational modeling and high-throughput screening, researchers can accelerate the discovery and development of new drug candidates based on this promising scaffold.

In conclusion, N-Methyl-N-2-(3-piperidinyl)ethyl-1-butanaminedihydrochloride (CAS No: 1220030-45-4) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis, along with its demonstrated interactions with key biological targets, positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make meaningful contributions to medicine.